BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal of Ammonium Calcium Nitrate:
A Procedural Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: Ammonium calcium nitrate
Cat. No.: B13960213
Get Quote
\ J

This guide provides essential safety and logistical information for the proper disposal of
Ammonium Calcium Nitrate (CAN), tailored for researchers, scientists, and drug development
professionals. Adherence to these procedures is critical for ensuring laboratory safety and
environmental protection.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is imperative to handle Ammonium Calcium
Nitrate waste with care. This substance, while a common fertilizer, is an oxidizing agent and
can pose risks if managed improperly.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including protective
gloves, safety goggles or a face shield, and protective clothing.[1][2] If dust is generated,
respiratory protection is necessary.[3]

e Avoid Incompatibles: Keep waste Ammonium Calcium Nitrate away from combustible
materials, organic substances, reducing agents, strong acids, alkalis, and chloride salts.[2][4]
[5] Contamination with these materials can increase the risk of fire and explosion.[6]
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» Prevent Contamination: Do not use combustible materials like sawdust to clean up spills.[7]

[8]
e Ventilation: Ensure the handling and storage area is cool, dry, and well-ventilated.[4][9]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[6]

[7]

Step-by-Step Disposal Procedures

Disposal methods vary based on the quantity and purity of the material. Always consult local,
state, and federal environmental regulations before disposal.[10][11]

1. Small, Uncontaminated Spills
For minor spills of pure Ammonium Calcium Nitrate in a laboratory setting:
» Containment: Immediately contain the spill to prevent it from spreading.[4][9]

o Collection: Carefully sweep or scoop the spilled material.[4] To minimize dust, use a vacuum
with a HEPA filter.[2]

e Reuse (If Possible): If the material is dry, pure, and uncontaminated, it can be collected and
reused as a fertilizer according to standard agronomic practices.[4][6][11]

o Containerization: Place the collected material into a clean, dry, sealable, and clearly labeled
container for waste.[2][4][10]

o Decontamination: Wash the spill area thoroughly with water.[4][11]
2. Large Quantities or Contaminated Waste

For larger quantities or material that has been contaminated with other chemicals, organic
matter, or incompatible substances:

» Risk Assessment: Recognize that contaminated CAN may present a fire and explosion
hazard.[6]
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» Evacuation: Evacuate all non-essential personnel from the affected area.[4]

o Professional Disposal: It is strongly recommended to dispose of surplus, non-recyclable, or
contaminated products through a licensed waste disposal contractor.[2][3][7]

e Regulatory Consultation: It may be necessary to manage the material as hazardous waste.
Contact your state's Department of Environmental Protection (DEP) or the regional
Environmental Protection Agency (EPA) office for specific guidance.[12]

e On-Site Treatment (for Contaminated Spills): If immediate action is required for a
contaminated spill, shovel the material into appropriate drums and dissolve it in water to
create a solution of at least 50% water.[6] This should only be performed by trained
personnel with appropriate safety measures in place.

e Prevention of Environmental Release: Never wash Ammonium Calcium Nitrate into drains,
sewers, or waterways.[2][4][11] If a significant spill occurs that could enter a water course,
inform the local water authority immediately.[8][13]

3. Empty Container Disposal

Empty containers and liners may retain product residues and should be handled carefully.[7]
[10]

e Rinsing: Thoroughly rinse containers with water before reuse.[4]

» Disposal: If not being reused, render the container unusable and dispose of it as waste in
accordance with local authority regulations.[4]

Material Data for Safe Disposal

The following table summarizes key quantitative data and characteristics of Ammonium
Calcium Nitrate relevant to its safe handling and disposal.
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Property/Parameter Value / Information Citation
Chemical State Solid (granules or prills)
pH (in solution) 6.0-6.5 [11]
N Decomposes rapidly above
Decomposition Temp. [4]
170°C (338°F)
Solubility in Water Highly soluble, complete [11][14]
o Oxidizing Solid, Serious Eye
Hazard Classification o [2]
Damage/Irritation
Combustible materials, organic
) ) matter, reducing agents, strong
Incompatible Materials ) ] ] [2][41[5]
acids & alkalis, chloride salts,
oils, grease, and metals.
Upon heating, may produce
toxic fumes including nitrogen
Hazardous Decomp. [2][13]

oxides (NOx) and ammonia
(NH3).

Disposal Decision Workflow

The following diagram illustrates the logical workflow for determining the appropriate disposal

procedure for Ammonium Calcium Nitrate.

© 2026 BenchChem. All rights reserved. a/7

Tech Support


https://assets.greenbook.net/M106249.pdf
https://static.ravensdown.co.nz/wwwSafetyDataSheets/Fertiliser/SDS/Calcium%20Ammonium%20Nitrate%20(CAN).pdf
https://assets.greenbook.net/M106249.pdf
https://www.ameropa.ro/wp-content/uploads/2023/01/2022.11.07_FDS-BM-06-005_009_EN_CalciumAmmoniumNitrateCAN_V0_Original.pdf
https://redox.com/wp-content/sds/1528.pdf
https://redox.com/wp-content/sds/1528.pdf
https://static.ravensdown.co.nz/wwwSafetyDataSheets/Fertiliser/SDS/Calcium%20Ammonium%20Nitrate%20(CAN).pdf
https://www.agindustries.org.uk/static/7b5c9668-649d-4f4b-aaec0d54086a9ea8/The-Storage-Handling-and-Transportation-of-Ammonium-Nitrate-Based-Fertilisers-2015-25-May-2016.pdf
https://redox.com/wp-content/sds/1528.pdf
http://www1.mscdirect.com/MSDS/MSDS00021/45909488-20120412.PDF
https://www.benchchem.com/product/b13960213/docs?utm_src=pdf-body#proper-disposal-of-ammonium-calcium-nitrate-a-procedural-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13960213?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Ammonium Calcium Nitrate
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4
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Dissolve in water (>50% solution) into Labeled Container

If reuse not possible

Dispose via Licensed Option: Reuse as Fertilizer
Waste Contractor (If pure and dry)

Consult Local/State/Federal Decontaminate Area
Regulations (e.g., EPA, DEP) with Water

Click to download full resolution via product page

Caption: Decision workflow for Ammonium Calcium Nitrate disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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